Cas no 2097916-55-5 (2-(benzylsulfanyl)-1-3-(2-methylpropanesulfonyl)piperidin-1-ylethan-1-one)

• Product Name: 2-(benzylsulfanyl)-1-3-(2-methylpropanesulfonyl)piperidin-1-ylethan-1-one
• CAS No: 2097916-55-5
• MF: C₁₈H₂₇NO₃S₂
• MW: 369.541882753372
• CID: 5895377
• PubChem ID: 126850549
• Update Time: 2025-06-29

2-(benzylsulfanyl)-1-3-(2-methylpropanesulfonyl)piperidin-1-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(benzylsulfanyl)-1-3-(2-methylpropanesulfonyl)piperidin-1-ylethan-1-one
• F6441-0158
• 2-benzylsulfanyl-1-[3-(2-methylpropylsulfonyl)piperidin-1-yl]ethanone
• 2-(benzylsulfanyl)-1-[3-(2-methylpropanesulfonyl)piperidin-1-yl]ethan-1-one
• 2097916-55-5
• AKOS032457204

• Inchi： 1S/C18H27NO3S2/c1-15(2)14-24(21,22)17-9-6-10-19(11-17)18(20)13-23-12-16-7-4-3-5-8-16/h3-5,7-8,15,17H,6,9-14H2,1-2H3
• InChI Key： ZNODNHIGSHOJKX-UHFFFAOYSA-N
• SMILES： S(CC(C)C)(C1CN(C(CSCC2C=CC=CC=2)=O)CCC1)(=O)=O

Computed Properties

• Exact Mass: 369.14323607g/mol
• Monoisotopic Mass: 369.14323607g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 493
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 88.1Ų

Additional information on 2-(benzylsulfanyl)-1-3-(2-methylpropanesulfonyl)piperidin-1-ylethan-1-one

2-(Benzylsulfanyl)-1-3-(2-Methylpropanesulfonyl)piperidin-1-yl Ethan-1-one: A Comprehensive Overview

The compound 2-(benzylsulfanyl)-1-3-(2-methylpropanesulfonyl)piperidin-1-yl ethan-1-one (CAS No. 2097916-55-5) is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a piperidine ring, a sulfonamide group, and a benzylsulfanyl substituent. The combination of these functional groups makes it a versatile molecule with intriguing chemical properties and promising biological activity.

Recent studies have highlighted the importance of sulfonamide-containing compounds in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents. The piperidine ring in this compound serves as a rigid scaffold, providing stability and enhancing bioavailability. Additionally, the benzylsulfanyl group introduces electronic and steric effects that can modulate the molecule's interactions with biological targets.

One of the most notable aspects of this compound is its sulfonamide functionality, which has been extensively studied for its role in enzyme inhibition and receptor binding. Researchers have demonstrated that sulfonamides can act as competitive inhibitors of various enzymes, including protein kinases and proteases. In the case of 2-(benzylsulfanyl)-1-3-(2-methylpropanesulfonyl)piperidin-1-yl ethan-1-one, the sulfonamide group is strategically positioned to interact with key residues in enzymatic active sites, potentially leading to potent inhibitory effects.

The synthesis of this compound involves a multi-step process that combines advanced organic chemistry techniques, such as Suzuki coupling and nucleophilic substitution reactions. The use of these methods ensures high yields and excellent stereochemical control, which are critical for producing biologically active compounds with consistent quality.

From a pharmacological perspective, 2-(benzylsulfanyl)-1-3-(2-methylpropanesulfonyl)piperidin-1-yl ethan-1-one has shown promising results in preclinical studies. It exhibits selective activity against certain kinases, making it a potential candidate for the treatment of diseases such as cancer and inflammatory disorders. Furthermore, its ability to penetrate cellular membranes suggests that it could be effective in targeting intracellular pathways.

In terms of structural analysis, computational chemistry tools have been employed to study the molecular geometry and electronic distribution of this compound. These studies reveal that the molecule adopts a conformation that optimizes its interactions with biological targets while maintaining stability in physiological conditions.

Looking ahead, the development of 2-(benzylsulfanyl)-1-3-(2-methylpropanesulfonyl)piperidin-1-yl ethan-1-one into a therapeutic agent will require further optimization of its pharmacokinetic properties. Researchers are currently exploring strategies to enhance its solubility and reduce potential toxicity, which are essential for successful drug development.

In conclusion, 2-(benzylsulfanyl)-1-3-(2-methylpropanesulfonyl)piperidin-1-yl ethan-1-one (CAS No. 2097916-55